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Compound of Interest

Compound Name: 4-Methyl-3-decen-5-ol

Cat. No.: B1237749

An In-depth Technical Guide to the Physical Properties of Undecavertol

Introduction

Undecavertol, chemically known as 4-methyl-3-decen-5-ol, is a synthetic aroma chemical
widely utilized in the fragrance and flavor industry.[1] Its characteristic scent profile is described
as fresh, floral, green, and slightly fruity, with notes of violet and lily-of-the-valley.[1][2][3][4] This
technical guide provides a comprehensive overview of the key physical properties of
Undecavertol, with a specific focus on its boiling point and solubility. The information presented
is intended for researchers, scientists, and professionals involved in drug development and
chemical formulation who require precise data for modeling, formulation, and safety
assessments.

Core Physical Properties of Undecavertol

The physical characteristics of Undecavertol are fundamental to its application and handling. It
is typically a clear, colorless to pale yellow liquid.[1][5] A summary of its key quantitative
physical properties is provided below.

Data Summary

The following table summarizes the reported values for the boiling point and solubility of
Undecavertol. It is important to note the variations in reported values, which may be attributable
to different experimental conditions or measurement techniques.
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Physical Property Value Conditions

Boiling Point 228 °C Not specified

232.9°C at 760 mmHg

255 °C at 760 mmHg[1][4][5]

255-256 °C at 760 mmHg[2][3]

Water Solubility Insoluble[1][5] General

63 mg/L at 20 °C[6]

92 mg/L at 20 °C[3]

Solubility in Organic Solvents Soluble In alcohols and most organic

solvents[1][5]

Experimental Protocols

While specific experimental reports for Undecavertol were not available in the provided search

results, this section outlines the standard methodologies used for determining the boiling point

and solubility of liquid organic compounds like fragrance materials.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[7] Standard laboratory methods for its determination include distillation and the

Thiele tube method.

« Distillation Method: A simple or fractional distillation apparatus is assembled.[8] The liquid is

heated, and the temperature of the vapor is monitored as it condenses.[8] The stable

temperature reading observed during the distillation of the bulk of the material is recorded as

the boiling point.[9] It is crucial that the thermometer bulb is properly positioned in the vapor

phase to obtain an accurate reading.[9]

e Thiele Tube Method: This micro-method is suitable for small sample volumes.[9]

o A small amount of the sample is placed in a small test tube.
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o A capillary tube, sealed at one end, is inverted and placed inside the test tube.

o The assembly is attached to a thermometer and heated in a Thiele tube containing oil to
ensure uniform heat distribution.[7][9]

o As the sample is heated, a steady stream of bubbles will emerge from the capillary tube.

[9]

o The heat is then removed. The temperature at which the liquid is drawn back into the
capillary tube upon cooling is recorded as the boiling point.[9]

Solubility Determination

Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount
of solvent at a specific temperature.

o Water Solubility (Flask Method - OECD Guideline 105): This is a standard method for
determining the water solubility of chemicals.[10]

o An excess amount of the test substance (Undecavertol) is added to a known volume of
water in a flask.

o The mixture is agitated at a constant temperature for a sufficient period to reach
equilibrium.

o After equilibrium is established, the mixture is centrifuged or filtered to separate the
undissolved substance.

o The concentration of the substance in the clear aqueous phase is then determined using a
suitable analytical method, such as gas chromatography (GC).[11]

 Solubility in Organic Solvents: For solvents in which Undecavertol is highly soluble (e.g.,
alcohols), a simple miscibility test is often performed.

o A measured amount of Undecavertol is added to a measured volume of the solvent (e.g.,
ethanol) at a constant temperature.
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o The mixture is agitated and visually inspected for any signs of phase separation,
cloudiness, or undissolved solute.

o If the substance dissolves completely, it is reported as "soluble” or "miscible.” This can be
done at various concentrations to determine the extent of solubility.

Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination and
reporting of the physical properties of a liquid chemical like Undecavertol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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